Cas no 923194-59-6 (N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide)

• Product Name: N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide
• CAS No: 923194-59-6
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6256277
• PubChem ID: 18569651
• Update Time: 2025-08-03

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide
• 923194-59-6
• N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]furan-2-carboxamide
• N-{2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}furan-2-carboxamide
• N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide
• F2236-0139
• AKOS024629938

• Inchi： 1S/C18H17N3O4/c1-24-14-6-4-13(5-7-14)15-8-9-17(22)21(20-15)11-10-19-18(23)16-3-2-12-25-16/h2-9,12H,10-11H2,1H3,(H,19,23)
• InChI Key： AQKJLMAISWSTQQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC(=CC=2)OC)=NN1CCNC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.1Ų

Additional information on N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide

Professional Introduction to N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide (CAS No. 923194-59-6)

N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 923194-59-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this compound, featuring a fused heterocyclic system, positions it as a potential candidate for various therapeutic applications.

The molecular framework of N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide is characterized by its complex arrangement of functional groups. The presence of a furan ring and a pyridazine core contributes to its unique chemical properties and biological interactions. These structural features are crucial in determining its pharmacological profile, particularly in terms of binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the mechanistic aspects of this compound. Molecular docking studies have revealed that N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide exhibits strong binding interactions with several key biological targets. These interactions are primarily mediated by the hydrogen bonding networks and hydrophobic pockets within the target proteins. Such findings suggest that this compound may serve as a valuable scaffold for the development of novel therapeutic agents.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}furan-2-carboxamide are of paramount importance. The< strong>pyridazine moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Researchers have demonstrated that pyridazine derivatives can exhibit potent effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of a< strong>furan ring into this structure further enhances its pharmacological potential by introducing additional binding sites and modulating electronic properties.

The< strong>4-methoxyphenyl substituent in N-{2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yethyl}furan-2-carboxamide plays a critical role in determining its overall activity profile. This group not only influences the compound's solubility and bioavailability but also contributes to its interaction with biological targets. The methoxy group's electron-donating properties can enhance binding affinity by stabilizing positive charges or participating in hydrogen bonding interactions. Such features make this compound an attractive candidate for further exploration in drug development.

Current research efforts are focused on understanding the pharmacokinetic behavior of N-{2-3-(4-methoxyphenyl)-6-o x o -1 , 6 -dih y d ro p y r i d az i n -1 - y ethyl}furan -2-carboxamide. Studies using preclinical models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for optimizing dosing regimens and minimizing potential side effects. Additionally, researchers are investigating the compound's safety profile to ensure its suitability for clinical translation.

The development of novel therapeutic agents often involves the synthesis of analogs to improve efficacy and reduce toxicity. In the case of N-{2 -3 - ( 4 -meth oxy ph en y l ) - 6 - ox o - 1 , 6 - di hy dro p y r i d az i n - 1 - y ethyl } furan - 2 - carboxamide , modifications to its core structure have been explored to enhance its biological activity. For instance, replacing the< strong>furan ring with other heterocycles or introducing additional functional groups has led to compounds with improved pharmacological properties. These studies underscore the importance of structural diversity in drug discovery.

The integration of artificial intelligence (AI) and machine learning (ML) techniques has revolutionized the field of medicinal chemistry. These tools enable researchers to predict the biological activity of compounds with high accuracy, thereby accelerating the drug discovery process. In the context of N-{2 -3 - ( 4 -meth oxy ph en y l ) - 6 - ox o - 1 , 6 - di hy dro p y r i d az i n - 1 - y ethyl } furan - 2 carboxamide , AI-driven virtual screening has identified several promising derivatives with enhanced potency and selectivity. Such advancements highlight the transformative potential of computational methods in modern drug development.

The future direction of research on N-{2 –3 –(4 –meth oxy phen y l ) – 6 – ox o – 1 , 6 – di hy dro p y r i d az i n – 1 – y ethyl } furan – 2 carboxamide is likely to be shaped by interdisciplinary collaborations between chemists, biologists, and clinicians. By combining experimental data with computational insights, researchers can develop more comprehensive understanding of this compound's mechanism of action and therapeutic potential. This collaborative approach is essential for translating laboratory discoveries into tangible clinical benefits.

In conclusion, N-{2–3–(4–methoxyphenyl)–6–oxo–1,6-dihydropyridazin–1-yethyl}furan–2-carboxamide (CAS No.923194–59–6) represents a significant advancement in pharmaceutical research. Its complex structure and promising biological activities position it as a valuable candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for addressing unmet medical needs.